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Compound of Interest

Compound Name: Azide-phenylalanine hydrochloride

Cat. No.: B12430034

Essential Safety and Handling Guide for Azide-
phenylalanine Hydrochloride

This guide provides immediate, essential safety protocols and logistical information for handling
Azide-phenylalanine hydrochloride in a laboratory setting. It is intended for researchers,
scientists, and drug development professionals to ensure safe operational procedures and
proper disposal.

Hazard Identification and Personal Protective
Equipment (PPE)

Azide-phenylalanine hydrochloride is a chemical compound that requires careful handling
due to its potential hazards. It can be harmful if swallowed, inhaled, or comes into contact with
skin.[1][2] It is known to cause skin and serious eye irritation, and may also lead to respiratory
irritation. [1]

Quantitative Data Summary
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Hazard Classification Description GHS Hazard Statement
Acute Toxicity, Oral Harmful if swallowed. H302[1][2]

Acute Toxicity, Dermal Harmful in contact with skin. H312[2]

Acute Toxicity, Inhalation Harmful if inhaled. H332[2]

Skin Corrosion/Irritation Causes skin irritation. H315[1]

Serious Eye Damage/Irritation Causes serious eye irritation. H319[1]

Specific Target Organ Toxicity May cause respiratory H335[1]

irritation.

Recommended Personal Protective Equipment (PPE)

To mitigate exposure risks, the following personal protective equipment is mandatory when

handling Azide-phenylalanine hydrochloride:
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PPE Category Item Specification
Wear appropriate chemical-
resistant gloves. For highly
) toxic azide compounds, it is
Hand Protection Gloves

recommended to use silver
shield gloves underneath nitrile
gloves.[3]

Eye and Face Protection

Safety Glasses/Goggles and
Face Shield

Use safety glasses with side
shields or chemical goggles.[3]
A face shield should be worn
when there is a risk of

splashing.[1]

Skin and Body Protection

Laboratory Coat

A flame-retardant, anti-static

lab coat must be worn.[4]

Respiratory Protection

Respirator

If engineering controls are
insufficient to maintain airborne
concentrations below exposure
limits, use a NIOSH-approved

respirator.[4]

Step-by-Step Operational Plan

A systematic approach to handling Azide-phenylalanine hydrochloride is crucial for

laboratory safety. The following workflow outlines the key steps from receipt to disposal.
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Receiving and Storage
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Workflow for Safe Handling of Azide-phenylalanine Hydrochloride
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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